N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-(4-chlorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(4-chlorophenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C20H15ClN6O4/c21-13-2-4-14(5-3-13)27-19-18(24-25-27)20(29)26(10-23-19)9-17(28)22-8-12-1-6-15-16(7-12)31-11-30-15/h1-7,10H,8-9,11H2,(H,22,28)
• InChI Key: GMHAXSVMDDLXDE-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C=NC4=C(C3=O)N=NN4C5=CC=C(C=C5)Cl
• Molecular Formula: C20H15ClN6O4
• Molecular Weight: 438.8 g/mol

Description

The compound contains several functional groups and structural features that are common in organic chemistry. The benzo[d][1,3]dioxol-5-ylmethyl group is a type of aromatic ether that is often found in natural products and pharmaceuticals. The 3-(4-chlorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl group is a heterocyclic compound that contains nitrogen and oxygen atoms, which can participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzo[d][1,3]dioxol-5-ylmethyl group would contribute to the aromaticity of the molecule, while the triazolopyrimidinyl group would introduce heteroatoms that could participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, the benzo[d][1,3]dioxol-5-ylmethyl group can participate in electrophilic aromatic substitution reactions, while the triazolopyrimidinyl group can undergo reactions with nucleophiles at the carbonyl carbon.

Scientific Research Applications

Synthesis and Chemical Properties

The compound has been a focus of research for the synthesis of various heterocyclic compounds, demonstrating its utility in creating innovative molecules with potential biological activities. For instance, studies have shown that derivatives of this compound can be synthesized for potential use as antiasthma agents, highlighting the compound's significance in developing novel therapeutic agents (J. Medwid et al., 1990). Furthermore, its use in the synthesis of triazolopyrimidines and other fused heterocyclic compounds indicates its versatility in chemical syntheses, contributing to the expansion of medicinal chemistry (A. El-Agrody et al., 2001).

Potential Biological Activities

Research into the biological activities of compounds synthesized using N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-(4-chlorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide has yielded promising results. Some studies have focused on assessing the insecticidal activity of such compounds, demonstrating their effectiveness against pests like the cotton leafworm, Spodoptera littoralis, which suggests potential applications in agricultural pest management (A. Fadda et al., 2017).

Antimicrobial and Antioxidant Properties

Compounds derived from N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-(4-chlorophenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide have also been explored for their antimicrobial and antioxidant properties. Research has shown that these compounds possess significant antimicrobial activity against a range of bacterial and fungal pathogens, as well as antioxidant properties, indicating their potential for use in treating infections and protecting against oxidative stress (V. P. Gilava et al., 2020).